Cas no 2413883-13-1 (4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole)
4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 5-[4-chloro-3-(trifluoromethyl)phenyl]-4-methyl-2-[5-[3-(trifluoromethyl)phenyl]-2-furanyl]-
- 4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole
-
- MDL: MFCD32662745
- Inchi: 1S/C22H13ClF6N2O/c1-11-19(13-5-6-16(23)15(10-13)22(27,28)29)31-20(30-11)18-8-7-17(32-18)12-3-2-4-14(9-12)21(24,25)26/h2-10H,1H3,(H,30,31)
- InChI Key: WYLRZZMOXRTMQK-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C3=CC=CC(C(F)(F)F)=C3)O2)NC(C2=CC=C(Cl)C(C(F)(F)F)=C2)=C(C)N=1
4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-203937-1.0g |
4-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}-1H-imidazole |
2413883-13-1 | 95% | 1.0g |
$0.0 | 2023-02-22 | |
| Enamine | EN300-203937-1g |
4-[4-chloro-3-(trifluoromethyl)phenyl]-5-methyl-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}-1H-imidazole |
2413883-13-1 | 95% | 1g |
$0.0 | 2023-09-16 |
4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole
Introduction to 4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole (CAS No. 2413883-13-1)
4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole, identified by its CAS number 2413883-13-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of an imidazole ring, which is a five-membered aromatic ring containing two nitrogen atoms. The structural features of this molecule, including its chloro, trifluoromethyl, and methyl substituents, as well as its furan moiety, contribute to its unique chemical properties and potential biological activities.
The imidazole core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. The introduction of electron-withdrawing groups such as chloro and trifluoromethyl enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further development. Additionally, the presence of a furan ring in the structure suggests potential bioisosteric relationships with other heterocycles that may influence its pharmacokinetic profile.
In recent years, there has been a growing interest in developing novel compounds with imidazole derivatives for their therapeutic applications. The combination of 4-chloro-3-(trifluoromethyl)phenyl and 5-methyl substituents in this compound may contribute to its ability to modulate biological pathways involved in inflammation, cancer, and infectious diseases. The 3-(trifluoromethyl)phenylfuran-2-yl moiety further expands the structural diversity, potentially enhancing binding affinity to specific targets.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The imidazole ring can serve as a hinge-binding motif for kinase inhibition, while the aromatic substituents can interact with key residues in the active site. Preliminary computational studies suggest that 4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole may exhibit inhibitory activity against several kinases, including those involved in tumor growth and metastasis.
The chloro and trifluoromethyl groups are known to improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic clearance. These features are particularly important for achieving sustained therapeutic levels in vivo. Furthermore, the methyl group at position 5 of the imidazole ring may enhance solubility and cell membrane permeability, facilitating cellular uptake. The furan moiety could also contribute to bioavailability by influencing the compound's solubility and partitioning behavior.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Modern methodologies allow for precise functionalization at multiple positions on the aromatic rings, enabling chemists to fine-tune biological activity. The synthesis of 4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole involves multi-step reactions that showcase the power of transition-metal catalysis and palladium-mediated cross-coupling reactions. These techniques have revolutionized medicinal chemistry by allowing for rapid assembly of intricate molecular architectures.
In vitro studies have begun to explore the biological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain kinases, making it a valuable tool for investigating signaling pathways relevant to cancer biology. Additionally, interactions with other enzymes or receptors cannot be ruled out without further experimentation. The combination of structural features makes it a versatile scaffold for drug discovery efforts aimed at modulating complex disease pathways.
The potential applications of this compound extend beyond oncology. Inflammatory diseases and infectious disorders often involve dysregulated kinase activity, suggesting that it may have therapeutic utility in these areas as well. For instance, kinases play a role in neutrophil recruitment and cytokine production during inflammation, making them attractive targets for anti-inflammatory drugs. Similarly, kinases are essential for viral replication and host immune responses in infectious diseases.
As research continues, computational modeling techniques will play an increasingly important role in optimizing the structure of this compound for improved efficacy and selectivity. Molecular docking studies can predict binding modes and identify key interactions with biological targets. Furthermore, quantum mechanical calculations can provide insights into electronic properties that influence reactivity and metabolic stability.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. Each discipline contributes unique expertise to unraveling the complex relationships between molecular structure and biological activity. The case of 4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-y}-1H-imidazole exemplifies how advances in synthetic chemistry are paving the way for new therapeutic strategies.
In conclusion,4-chloro - 3 - ( trif luoro methyl ) phen yl - 5 - me thy l - 2 - { 5 - 3 - ( trif luoro methyl ) phen ylfura n - 2 - yl } - 1 H - im idaz ol e (CAS No. 2413883 - 13 - 1 ) represents an exciting opportunity for drug discovery due to its unique structural features and potential biological activities. Further investigation into its pharmacological properties will be essential to determine its therapeutic potential across various disease indications.
2413883-13-1 (4-4-chloro-3-(trifluoromethyl)phenyl-5-methyl-2-{5-3-(trifluoromethyl)phenylfuran-2-yl}-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)